Cas no 58950-31-5 (1H-1,2,3-Triazolo[4,5-d]pyrimidine,4,7-dihydro-1,5-dimethyl-)

• Product Name: 1H-1,2,3-Triazolo[4,5-d]pyrimidine,4,7-dihydro-1,5-dimethyl-
• CAS No: 58950-31-5
• MF: C₆H₉N₅
• MW: 151.169159650803
• CID: 382698
• PubChem ID: 322900
• Update Time: 2025-04-19

1H-1,2,3-Triazolo[4,5-d]pyrimidine,4,7-dihydro-1,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazolo[4,5-d]pyrimidine,4,7-dihydro-1,5-dimethyl-
• NSC281305
• 58950-31-5
• DTXSID20314212
• NSC-281305
• 1,5-dimethyl-4,7-dihydrotriazolo[4,5-d]pyrimidine

• Inchi： 1S/C6H9N5/c1-4-7-3-5-6(8-4)9-10-11(5)2/h3H2,1-2H3,(H,7,8)
• InChI Key： VJPUSFDUOBAOQH-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(N=N1)NC(C)=NC2

Computed Properties

• Exact Mass: 151.08597
• Monoisotopic Mass: 151.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.51
• Boiling Point: 379.1°Cat760mmHg
• Flash Point: 183.1°C
• Refractive Index: 1.754
• PSA: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines